Cas no 1609582-08-2 ((2E)-1-(5-methylfuran-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

• Product name: (2E)-1-(5-methylfuran-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 1609582-08-2
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• MDL: MFCD09384091
• CID: 5181087

(2E)-1-(5-methylfuran-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(5-methylfuran-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(5-methyl-2-furanyl)-3-(3,4,5-trimethoxyphenyl)-, (2E)-

• MDL： MFCD09384091
• Inchi： 1S/C17H18O5/c1-11-5-8-14(22-11)13(18)7-6-12-9-15(19-2)17(21-4)16(10-12)20-3/h5-10H,1-4H3/b7-6+
• InChI Key： DWGWBWVQXIGRAY-VOTSOKGWSA-N
• SMILES： C(C1=CC=C(C)O1)(=O)/C=C/C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-1-(5-methylfuran-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-(5-methylfuran-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS No. 1609582-08-2)

The compound (2E)-1-(5-methylfuran-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, identified by its CAS No. 1609582-08-2, is a synthetic organic molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique structure, featuring a 5-methylfuran-2-yl group and a 3,4,5-trimethoxyphenyl moiety, makes it a promising candidate for various applications, including drug development and functional materials. Researchers are particularly intrigued by its potential as a bioactive scaffold due to its resemblance to naturally occurring chalcones, which are known for their diverse pharmacological properties.

In recent years, the scientific community has shown growing interest in heterocyclic compounds and chalcone derivatives, driven by their versatility in medicinal chemistry. The (2E)-1-(5-methylfuran-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one stands out due to its electron-rich aromatic systems and conjugated double bond, which contribute to its potential as a photosensitizer or fluorescence probe. These properties align with the increasing demand for organic optoelectronic materials and bioimaging agents, topics frequently searched in academic and industrial databases.

The synthesis of CAS No. 1609582-08-2 typically involves a Claisen-Schmidt condensation between 5-methylfuran-2-carbaldehyde and 3,4,5-trimethoxyacetophenone, a reaction optimized for high yield and purity. This method is favored for its scalability and compatibility with green chemistry principles, a hot topic in modern synthetic organic chemistry. The compound’s structural analogs have been explored for their anti-inflammatory and antioxidant activities, making it a subject of interest in drug discovery pipelines targeting chronic diseases.

From a structure-activity relationship (SAR) perspective, the trimethoxyphenyl group in (2E)-1-(5-methylfuran-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is hypothesized to enhance lipophilicity and membrane permeability, critical factors for bioavailability. Computational studies, including molecular docking and QSAR modeling, suggest its potential interaction with kinase enzymes and tubulin, aligning with current trends in targeted cancer therapy research. These insights are frequently queried in AI-driven drug design platforms, reflecting the compound’s relevance in cutting-edge science.

Beyond biomedical applications, CAS No. 1609582-08-2 has been investigated for its photophysical properties. Its extended π-conjugation system enables absorption in the UV-visible spectrum, a feature exploited in organic semiconductors and solar cell materials. With the global push toward renewable energy, such compounds are increasingly studied for their role in next-generation photovoltaics, a topic dominating sustainability-focused searches.

Quality control of (2E)-1-(5-methylfuran-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one relies on advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. Researchers emphasize the importance of batch-to-batch consistency, particularly when evaluating its biological efficacy or material performance. These protocols address common queries about compound purity verification in peer-reviewed literature.

In summary, CAS No. 1609582-08-2 represents a multifaceted compound bridging medicinal chemistry and materials science. Its structural uniqueness and functional adaptability position it as a valuable entity in addressing contemporary challenges, from therapeutic development to sustainable technology. As interdisciplinary research expands, this compound is poised to remain a focal point in scientific discourse.